Cas no 1326929-76-3 (1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide)

1-(4-Ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide is a synthetic organic compound featuring a triazole core functionalized with a 4-ethylphenyl group and a 2-methoxybenzyl-substituted carboxamide moiety. Its structural design combines aromatic and heterocyclic components, making it a versatile intermediate in medicinal chemistry and pharmaceutical research. The compound exhibits potential as a scaffold for developing biologically active molecules, particularly in targeting enzyme inhibition or receptor modulation. Its well-defined synthetic route allows for high purity and reproducibility, supporting its use in structure-activity relationship (SAR) studies. The presence of both lipophilic (ethylphenyl) and polar (carboxamide) groups enhances its solubility profile, facilitating further derivatization or formulation.

1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide structure

1326929-76-3 structure

Product Name:1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide

CAS No:1326929-76-3

MF:C₁₉H₂₀N₄O₂

MW:336.387703895569

CID:5345167

Update Time:2025-05-21

1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1-(4-ethylphenyl)-N-(2-methoxybenzyl)-1H-1,2,3-triazole-4-carboxamide
- 1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
- STL127006
- 1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]triazole-4-carboxamide
- Inchi： 1S/C19H20N4O2/c1-3-14-8-10-16(11-9-14)23-13-17(21-22-23)19(24)20-12-15-6-4-5-7-18(15)25-2/h4-11,13H,3,12H2,1-2H3,(H,20,24)
- InChI Key： NNQNLWFAXAJGLT-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=CC=1CNC(C1=CN(C2C=CC(=CC=2)CC)N=N1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 426
XLogP3: 3.2
Topological Polar Surface Area: 69

1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6253-2955-2μmol	1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1326929-76-3	2μmol	$57.0	2023-09-09
Life Chemicals	F6253-2955-5μmol	1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1326929-76-3	5μmol	$63.0	2023-09-09
Life Chemicals	F6253-2955-10μmol	1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1326929-76-3	10μmol	$69.0	2023-09-09
Life Chemicals	F6253-2955-20μmol	1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1326929-76-3	20μmol	$79.0	2023-09-09
Life Chemicals	F6253-2955-1mg	1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1326929-76-3	1mg	$54.0	2023-09-09
Life Chemicals	F6253-2955-2mg	1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1326929-76-3	2mg	$59.0	2023-09-09
Life Chemicals	F6253-2955-3mg	1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1326929-76-3	3mg	$63.0	2023-09-09
Life Chemicals	F6253-2955-4mg	1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1326929-76-3	4mg	$66.0	2023-09-09
Life Chemicals	F6253-2955-5mg	1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1326929-76-3	5mg	$69.0	2023-09-09
Life Chemicals	F6253-2955-10mg	1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1326929-76-3	10mg	$79.0	2023-09-09

1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

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3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

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5. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

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Additional information on 1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326929-76-3)

The compound 1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 1326929-76-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This triazole-based carboxamide derivative is characterized by its unique structural features, including an ethylphenyl group and a methoxyphenylmethyl substituent, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a bioactive scaffold due to its ability to interact with various biological targets.

In recent years, the demand for triazole derivatives has surged, driven by their versatility in medicinal chemistry. The 1,2,3-triazole core of this compound is known for its stability and ability to form hydrogen bonds, making it a valuable building block for designing small-molecule inhibitors. The carboxamide functionality further enhances its potential as a pharmacophore, enabling interactions with enzymes and receptors. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

The synthesis of 1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide typically involves click chemistry methodologies, a popular topic in modern organic synthesis. This approach leverages the Huisgen cycloaddition reaction, which is efficient and modular, allowing for the incorporation of diverse substituents. Such methods are frequently discussed in drug discovery forums and academic publications, reflecting the compound's relevance to cutting-edge research.

From a therapeutic perspective, this compound has been explored for its potential in addressing inflammatory pathways and metabolic disorders. Its structural motifs resemble those found in known kinase inhibitors, sparking interest in its application for targeted therapies. Additionally, its lipophilic properties and molecular weight fall within the desirable range for oral bioavailability, a critical factor in drug development.

Environmental and safety profiles of CAS 1326929-76-3 are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are investigating its biodegradability and ecotoxicology to ensure compliance with sustainable practices. This aligns with the growing consumer and industrial focus on environmentally friendly compounds.

In summary, 1-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide represents a promising candidate for pharmaceutical innovation. Its combination of structural versatility, bioactivity, and synthetic accessibility positions it as a valuable tool for researchers exploring next-generation therapeutics. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in medicinal chemistry and drug design.